Cas no 1805037-09-5 (Ethyl 2-chloro-4-methyl-5-nitrophenylacetate)

• Product Name: Ethyl 2-chloro-4-methyl-5-nitrophenylacetate
• CAS No: 1805037-09-5
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 5006055
• Update Time: 2025-06-09

Ethyl 2-chloro-4-methyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-methyl-5-nitrophenylacetate

• Inchi： 1S/C11H12ClNO4/c1-3-17-11(14)6-8-5-10(13(15)16)7(2)4-9(8)12/h4-5H,3,6H2,1-2H3
• InChI Key： ASZUCTLWLFCZPR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-chloro-4-methyl-5-nitrophenylacetate

Ethyl 2-chloro-4-methyl-5-nitrophenylacetate (CAS No. 1805037-09-5): A Comprehensive Overview

Ethyl 2-chloro-4-methyl-5-nitrophenylacetate (CAS No. 1805037-09-5) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of Ethyl 2-chloro-4-methyl-5-nitrophenylacetate consists of a phenyl ring substituted with chloro, methyl, and nitro groups, making it a versatile intermediate in various chemical reactions.

The importance of this compound cannot be overstated, especially in the context of modern pharmaceutical research. The presence of multiple reactive sites on its molecular framework allows for diverse chemical modifications, which are crucial for designing novel therapeutic agents. Recent studies have highlighted the compound's role in synthesizing bioactive molecules that exhibit promising pharmacological properties. For instance, derivatives of Ethyl 2-chloro-4-methyl-5-nitrophenylacetate have been investigated for their potential antimicrobial and anti-inflammatory effects.

In the field of medicinal chemistry, the synthesis and functionalization of Ethyl 2-chloro-4-methyl-5-nitrophenylacetate have opened new avenues for drug discovery. Researchers have leveraged its structural features to develop molecules that target specific biological pathways. One notable area of research involves the use of this compound in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The nitro group in its structure serves as a key functional handle for further chemical transformations, enabling the creation of highly specific inhibitors.

The chemical properties of Ethyl 2-chloro-4-methyl-5-nitrophenylacetate make it an excellent candidate for further exploration in synthetic methodologies. Its reactivity with various nucleophiles and electrophiles allows for the construction of complex molecular architectures. This has led to innovative approaches in organic synthesis, where this compound serves as a building block for more intricate molecules. The ability to modify its structure at multiple positions provides chemists with a high degree of flexibility in designing novel compounds with tailored properties.

Recent advancements in computational chemistry have also enhanced the understanding of Ethyl 2-chloro-4-methyl-5-nitrophenylacetate's behavior in different reaction conditions. Molecular modeling studies have revealed insights into its interaction with biological targets, which are essential for rational drug design. These computational techniques have complemented experimental approaches, providing a more holistic view of the compound's potential applications.

The pharmaceutical industry has taken note of the promising attributes of Ethyl 2-chloro-4-methyl-5-nitrophenylacetate. Several companies are investing in research to harness its potential in developing new drugs. The compound's versatility as an intermediate has made it a valuable asset in drug discovery pipelines. Its role in synthesizing complex molecules with therapeutic effects underscores its significance in modern medicinal chemistry.

The environmental impact and sustainability considerations are also important aspects when discussing Ethyl 2-chloro-4-methyl-5-nitrophenylacetate. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the use of this compound is both efficient and environmentally responsible.

In conclusion, Ethyl 2-chloro-4-methyl-5-nitrophenylacetate (CAS No. 1805037-09-5) is a multifaceted compound with significant implications in pharmaceutical research and organic synthesis. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow further.